Cas no 2044713-39-3 (1-(5-Methoxypyridin-3-yl)piperazine dihydrochloride)

• Product Name: 1-(5-Methoxypyridin-3-yl)piperazine dihydrochloride
• CAS No: 2044713-39-3
• MF: C₁₀H₁₇Cl₂N₃O
• MW: 266.167480230331
• MDL: MFCD30476246
• CID: 4634450
• PubChem ID: 126809385
• Update Time: 2025-10-28

1-(5-Methoxypyridin-3-yl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxypyridin-3-yl)piperazine dihydrochloride
• 1-(5-methoxypyridin-3-yl)piperazine;dihydrochloride
• Z2687203870
• 1-(5-Methoxypyridin-3-yl)piperazine dihydrochloride

• MDL： MFCD30476246
• Inchi： 1S/C10H15N3O.2ClH/c1-14-10-6-9(7-12-8-10)13-4-2-11-3-5-13;;/h6-8,11H,2-5H2,1H3;2*1H
• InChI Key： JRQNIJIQJRSDHA-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=CN=CC(=C1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 171
• Topological Polar Surface Area: 37.4

Additional information on 1-(5-Methoxypyridin-3-yl)piperazine dihydrochloride

Introduction to 1-(5-Methoxypyridin-3-yl)piperazine dihydrochloride (CAS No. 2044713-39-3)

1-(5-Methoxypyridin-3-yl)piperazine dihydrochloride (CAS No. 2044713-39-3) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities. The presence of a 5-methoxypyridine moiety in its structure contributes to its distinct pharmacological profile, making it a valuable scaffold for drug discovery and development.

The chemical structure of 1-(5-Methoxypyridin-3-yl)piperazine dihydrochloride consists of a piperazine ring linked to a 5-methoxypyridine substituent. This arrangement not only imparts specific electronic and steric properties but also enhances its potential for interaction with biological targets. The dihydrochloride salt form improves the compound's solubility and stability, making it more suitable for various pharmaceutical applications.

In recent years, there has been growing interest in piperazine derivatives due to their role as intermediates in the synthesis of numerous therapeutic agents. The 5-methoxypyridine group, in particular, has been extensively studied for its ability to modulate neurotransmitter systems, making it a promising candidate for the development of drugs targeting central nervous system disorders. Research has demonstrated that compounds incorporating this moiety can exhibit potent effects on receptors such as serotonin and dopamine, which are crucial for regulating mood, cognition, and motor function.

One of the most compelling aspects of 1-(5-Methoxypyridin-3-yl)piperazine dihydrochloride is its potential in the treatment of neurological and psychiatric conditions. Studies have shown that this compound can interact with various neurotransmitter receptors, leading to effects that may be beneficial in managing disorders such as depression, anxiety, and schizophrenia. The precise mechanism of action remains an area of active investigation, but preliminary findings suggest that it may exert its therapeutic effects by modulating the activity of key signaling pathways.

The synthesis of 1-(5-Methoxypyridin-3-yl)piperazine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework of this compound. The final step typically involves salt formation with hydrochloric acid to enhance stability and bioavailability.

From a pharmacokinetic perspective, 1-(5-Methoxypyridin-3-yl)piperazine dihydrochloride exhibits favorable properties that make it suitable for oral administration. Its solubility in water allows for efficient absorption in the gastrointestinal tract, while its metabolic stability ensures prolonged circulation in the bloodstream. These characteristics are critical for achieving therapeutic efficacy while minimizing side effects.

The safety profile of this compound has been evaluated through preclinical studies, which have assessed its toxicity and potential adverse effects. Initial findings indicate that 1-(5-Methoxypyridin-3-yl)piperazine dihydrochloride is well-tolerated at moderate doses, although further research is needed to fully characterize its safety profile in humans. Long-term studies are essential to understand any cumulative effects or delayed adverse reactions that may occur with chronic use.

Given its promising pharmacological properties, 1-(5-Methoxypyridin-3-yl)piperazine dihydrochloride is being explored in clinical trials as a potential treatment for various neurological disorders. These trials aim to validate the compound's efficacy in patients suffering from conditions such as depression and schizophrenia. The results of these trials will provide critical insights into its therapeutic potential and help guide future development efforts.

The role of computational modeling and high-throughput screening has been instrumental in advancing the development of 1-(5-Methoxypyridin-3-yl)piperazine dihydrochloride. By leveraging computational tools, researchers can predict how this compound interacts with biological targets at the molecular level. This approach not only accelerates the drug discovery process but also helps optimize lead compounds for better efficacy and safety.

In conclusion,1-(5-Methoxypyridin-3-yl)piperazine dihydrochloride (CAS No. 2044713-39-3) represents a significant advancement in pharmaceutical chemistry due to its unique structure and functional properties. Its potential applications in treating neurological and psychiatric disorders make it a compelling candidate for further research and development. As our understanding of its pharmacological mechanisms continues to evolve, this compound holds promise for improving the lives of patients worldwide.